Cas no 26830-94-4 (2,6-Dichloropyrimidine-4-carbonyl Chloride)

• Product Name: 2,6-Dichloropyrimidine-4-carbonyl Chloride
• CAS No: 26830-94-4
• MF: C₅HCl₃N₂O
• MW: 211.433237791061
• MDL: MFCD08444236
• CID: 250116
• PubChem ID: 11031133
• Update Time: 2025-08-03

2,6-Dichloropyrimidine-4-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloropyrimidine-4-carbonyl chloride
• 2,6-dichloro-4-Pyrimidinecarbonyl chloride
• 4-Pyrimidinecarbonylchloride, 2,6-dichloro-
• 2,4-dichloropyrimidine-6-carbonyl chloride
• 2,4-dichloropyrimidine-6-carboxylic acid chloride
• 2,5-DICHLOROBENZOIC ACID
• 2,6-dichloro-4-pyrimidinecarboxylic acid chloride
• 2,6-dichloro-pyrimidine-4-carboxylic acid chloride
• RW1184
• 2,6-DICHLOROPYRIMIDINE-4-CARBONYLCHLORIDE
• NUYJCMGJLNVOML-UHFFFAOYSA-N
• STL556553
• SBB078292
• BBL102747
• AB45257
• ST2415926
• AB0069195
• 4-Pyrimidinecarbonyl chloride, 2,6-dichloro-
• 2,6-dichloro-pyrimidine-4-carboxylic
• A877129
• BBA83094
• 3-AMINO-1-PROPANOLHYDROCHLORIDE
• MFCD08444236
• Z185586678
• SCHEMBL5683134
• EN300-24330
• AKOS000144773
• 2 pound not6-Dichloropyrimidine-4-carbonyl chloride
• FT-0684557
• DS-2131
• DTXSID40452600
• 26830-94-4
• F15036
• DB-005890
• 2,6-Dichloropyrimidine-4-carbonyl Chloride

• MDL： MFCD08444236
• Inchi： 1S/C5HCl3N2O/c6-3-1-2(4(7)11)9-5(8)10-3/h1H
• InChI Key： NUYJCMGJLNVOML-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)Cl)=NC(=N1)Cl

Computed Properties

• Exact Mass: 209.91500
• Monoisotopic Mass: 209.915446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8
• XLogP3: 3

Experimental Properties

• Color/Form: No data available
• Density: 1.675
• Melting Point: No data available
• Boiling Point: 297.6°C at 760 mmHg
• Flash Point: 133.8±21.8 °C
• Refractive Index: 1.588
• PSA: 42.85000
• LogP: 2.16240

2,6-Dichloropyrimidine-4-carbonyl Chloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2,6-Dichloropyrimidine-4-carbonyl Chloride

Comprehensive Overview of 2,6-Dichloropyrimidine-4-carbonyl Chloride (CAS No. 26830-94-4)

2,6-Dichloropyrimidine-4-carbonyl Chloride (CAS No. 26830-94-4) is a highly versatile heterocyclic compound widely utilized in pharmaceutical synthesis, agrochemical research, and material science. Its unique molecular structure, featuring a pyrimidine ring with two chlorine substituents and a reactive carbonyl chloride group, makes it a critical intermediate in the production of advanced active pharmaceutical ingredients (APIs) and specialty chemicals. With increasing global demand for precision medicine and sustainable agrochemicals, this compound has garnered significant attention from researchers and industry professionals.

The synthetic applications of 2,6-Dichloropyrimidine-4-carbonyl Chloride are vast, particularly in the development of anticancer agents, antiviral drugs, and herbicides. Recent studies highlight its role in constructing kinase inhibitors, a hot topic in oncology research, where targeted therapies are revolutionizing cancer treatment. Additionally, its derivatives are explored for COX-2 inhibition, aligning with the growing interest in anti-inflammatory drugs. The compound’s reactivity also enables its use in polymer chemistry, contributing to high-performance materials for electronics and coatings.

From an industrial perspective, 2,6-Dichloropyrimidine-4-carbonyl Chloride is synthesized through controlled chlorination and carbonylation processes, ensuring high purity for GMP-compliant applications. Its stability under anhydrous conditions and compatibility with Grignard reagents or nucleophilic substitutions further enhance its utility. Environmental and regulatory trends, such as REACH compliance and green chemistry principles, are driving innovations in its production to minimize waste and energy consumption.

Researchers frequently search for "2,6-Dichloropyrimidine-4-carbonyl Chloride solubility," "safety data sheet," or "suppliers of CAS 26830-94-4," reflecting practical concerns. Analytical methods like HPLC, NMR, and mass spectrometry are essential for quality control, while computational chemistry tools aid in predicting its reactivity. The compound’s patent landscape reveals its prominence in drug discovery pipelines, with major pharmaceutical companies leveraging its scaffold for novel therapeutics.

In conclusion, 2,6-Dichloropyrimidine-4-carbonyl Chloride (CAS No. 26830-94-4) remains a cornerstone in modern chemistry, bridging gaps between academic research and industrial applications. Its adaptability to emerging trends—such as AI-driven molecular design and biodegradable agrochemicals—ensures its relevance in a rapidly evolving scientific landscape.